1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid

• CAS No.: 78405-93-3
• Molecular Formula: C6H14NO5PS
• Molecular Weight: 243.22 g/mol
• IUPAC Name: 1-(1,1-dioxo-1,4-thiazinan-4-yl)ethylphosphonic acid
• InChI: InChI=1S/C6H14NO5PS/c1-6(13(8,9)10)7-2-4-14(11,12)5-3-7/h6H,2-5H2,1H3,(H2,8,9,10)
• InChI Key: MVPSEUQMCPAXQM-UHFFFAOYSA-N
• Canonical SMILES: CC(N1CCS(=O)(=O)CC1)P(=O)(O)O

Description

1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid is a chemical compound known for its unique structure and properties. It is characterized by the presence of a thiomorpholine ring with a dioxido group and an ethylphosphonic acid moiety.

Preparation Methods

The synthesis of 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid typically involves the reaction of thiomorpholine with ethylphosphonic acid under specific conditions. The reaction conditions often include the use of solvents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction parameters to ensure high yield and purity .

Chemical Reactions Analysis

1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfoxide group back to the thiomorpholine ring.

Substitution: The ethylphosphonic acid moiety can undergo substitution reactions with various nucleophiles. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride.

Scientific Research Applications

1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, with ongoing research aimed at elucidating the precise molecular interactions .

Comparison with Similar Compounds

1-(1,1-Dioxido-4-thiomorpholinyl)ethylphosphonic acid can be compared with other similar compounds, such as:

Thiomorpholine derivatives: These compounds share the thiomorpholine ring but differ in their substituents.

Phosphonic acid derivatives: These compounds have the phosphonic acid moiety but differ in their attached groups. The uniqueness of this compound lies in its combined structure, which imparts distinct chemical and biological properties.